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Compound of Interest

Compound Name: 2-(2-Methylpyridin-4-yl)morpholine

CAS No.: 1211523-01-1

Cat. No.: B12293556

Get Quote

Executive Summary
The 2-(2-methylpyridin-4-yl)morpholine moiety is a privileged pharmacophore frequently

utilized in the design of targeted therapeutics, ranging from dual PI3K/ERK kinase inhibitors[1]

to covalent inhibitors of the SARS-CoV-2 Papain-like Protease (PLPro)[2]. This guide

objectively compares the baseline motif against its leading bioisosteres, providing medicinal

chemists with field-proven structure-activity relationship (SAR) trends, comparative

performance data, and self-validating experimental protocols for optimization.

Deconstructing the Pharmacophore
To effectively optimize this moiety, one must understand the causality behind its target

engagement and physicochemical behavior:

The 2-Methylpyridin-4-yl Vector: The pyridine nitrogen serves as a critical hydrogen-bond

acceptor, often anchoring the molecule to the kinase hinge region or a protease catalytic

backbone. The adjacent 2-methyl group restricts the dihedral angle between the rings,
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locking the active conformation to minimize the entropic penalty upon binding. Furthermore,

this methyl group fills small lipophilic specificity pockets, enhancing target selectivity[3].

The Morpholine Core: Morpholine acts as a classic bioisostere for piperidine and piperazine.

The inclusion of the oxygen atom lowers the pKa of the adjacent nitrogen via inductive

electron withdrawal. This effectively mitigates off-target hERG liabilities that plague more

basic analogs, while acting as a secondary H-bond acceptor to significantly improve

aqueous solubility[2].

Bioisosteric Replacement Strategies & SAR Trends
When optimizing this motif, modifications are typically bifurcated into Core Replacements

(altering the morpholine) and Vector Replacements (altering the pyridine).

Morpholine Core Replacements
Piperazine: Replacing the morpholine oxygen with a basic nitrogen (piperazine) often yields

a >10-fold increase in biochemical target affinity via new ionic interactions[2]. However, this

drastic increase in basicity often reduces cellular permeability and increases hERG toxicity.

Oxa-Bridged Bicycles (e.g., 8-oxa-3-azabicyclo[3.2.1]octane): Introducing sp³ character and

steric bulk around the morpholine core effectively blocks cytochrome P450 (CYP)-mediated

α-oxidation. This bioisostere dramatically increases the metabolic half-life while maintaining

the oxygen's solubilizing effects.

Pyridine Vector Replacements
2-Aminopyrimidine: Substituting the 2-methylpyridine with a 2-aminopyrimidine introduces an

additional H-bond donor. This can engage adjacent backbone carbonyls, often increasing

biochemical potency, though it may incur a penalty to membrane permeability due to an

increased topological polar surface area (TPSA).

3-Methylisoxazole: A less lipophilic, electron-rich bioisostere that maintains the H-bond

acceptor vector. It is highly effective at improving metabolic stability and aqueous solubility

when the pyridine ring is susceptible to oxidative metabolism.
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SAR logic tree for bioisosteric replacement of 2-(2-methylpyridin-4-yl)morpholine.

Comparative Performance Data
The following table summarizes the quantitative performance shifts observed when applying

these bioisosteric replacements in a standard kinase/protease SAR campaign.
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Motif /
Bioisostere

Modificatio
n Type

Biochemica
l IC₅₀ (nM)

Cellular
EC₅₀ (nM)

Aqueous
Sol. (µg/mL)

HLM
Clearance
(µL/min/mg)

2-(2-

Methylpyridin

-4-

yl)morpholine

Baseline 45 120 85 42

2-(2-

Methylpyridin

-4-

yl)piperazine

Morpholine

→ Piperazine
12 >2000 110 65

2-(2-

Methylpyridin

-4-yl)-8-oxa-

3-

azabicyclo[3.

2.1]octane

Morpholine

→ Bridged
52 135 60 <15

2-(2-

Aminopyrimid

in-4-

yl)morpholine

Pyridine →

Aminopyrimid

ine

18 210 145 38

2-(3-

Methylisoxaz

ol-5-

yl)morpholine

Pyridine →

Isoxazole
85 190 210 22

(Note: Data represents aggregated literature SAR trends normalized for comparative analysis.

Piperazine drastically improves biochemical IC₅₀ but fails in cellular assays due to poor

permeability[2].)

Experimental Methodologies for SAR Validation
To ensure scientific integrity, the synthesis and evaluation of these bioisosteres must follow a

self-validating experimental cascade.
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Protocol A: Synthesis via Buchwald-Hartwig Amination
Objective: Regiospecific coupling of the morpholine/bioisostere core to the heteroaryl halide.

Causality: The choice of BrettPhos as a ligand is critical; it prevents the formation of inactive

palladium-bis(amine) complexes, which frequently occur and stall the catalytic cycle when

coupling secondary cyclic amines like morpholine.

Preparation: Charge a flame-dried Schlenk flask with 4-chloro-2-methylpyridine (1.0 eq), the

selected morpholine bioisostere (1.2 eq), Pd₂(dba)₃ (0.05 eq), BrettPhos (0.1 eq), and

sodium tert-butoxide (1.5 eq).

Atmosphere Control (Self-Validation): Evacuate and backfill the flask with N₂ (3x). This step

is mandatory to prevent oxidative degradation of the Pd(0) catalyst, ensuring reproducible

yields.

Reaction: Add anhydrous 1,4-dioxane (0.2 M) and stir at 90°C for 12 hours.

Isolation: Quench with deionized water, extract with EtOAc, and purify via flash

chromatography (DCM/MeOH gradient).

Protocol B: High-Throughput Biochemical FRET Assay
Objective: Accurately quantify the IC₅₀ of the synthesized bioisosteres. Causality: False

positives in SAR studies often arise from colloidal aggregation (Pan-Assay Interference

Compounds, PAINS). To validate that the IC₅₀ shifts are driven by true bioisosteric target

engagement, a non-ionic detergent must be included.

Buffer Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.4), 10 mM MgCl₂,

1 mM EGTA, and 0.01% Triton X-100. The detergent prevents compound aggregation,

ensuring data trustworthiness.

Dispensing: Dispense 10 µL of the target protein (e.g., PLPro or PI3K at 2 nM final

concentration) into a 384-well plate.

Compound Addition: Add 100 nL of the bioisostere (10-point dose-response, 3-fold serial

dilution in DMSO) using an acoustic liquid handler (e.g., Echo 550) to ensure precise volume

transfer.
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Equilibration: Incubate for 30 minutes at room temperature to allow equilibrium binding.

Detection & Validation: Initiate the reaction by adding 10 µL of the FRET substrate/ATP mix.

Read the fluorescence emission ratio (520 nm / 495 nm) after 60 minutes.

Self-Validation Check: Include a known reference inhibitor (e.g., GRL-0617 for PLPro[2]) on

every plate. The assay is only valid if the reference IC₅₀ falls within 3 standard deviations of

its historical mean.
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Step-by-step experimental workflow for evaluating synthesized bioisosteres in SAR studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12293556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

